Cas no 2877675-21-1 (4-fluoro-1-{imidazo[1,2-a]pyrazin-8-yl}piperidine)

• Product Name: 4-fluoro-1-{imidazo[1,2-a]pyrazin-8-yl}piperidine
• CAS No: 2877675-21-1
• MF: C₁₁H₁₃FN₄
• MW: 220.246124982834
• CID: 5308121
• PubChem ID: 165431525
• Update Time: 2025-07-20

4-fluoro-1-{imidazo[1,2-a]pyrazin-8-yl}piperidine Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-1-{imidazo[1,2-a]pyrazin-8-yl}piperidine
• AKOS040888122
• F6839-0268
• 2877675-21-1
• 8-(4-Fluoro-1-piperidinyl)imidazo[1,2-a]pyrazine

• Inchi： 1S/C11H13FN4/c12-9-1-5-15(6-2-9)10-11-14-4-8-16(11)7-3-13-10/h3-4,7-9H,1-2,5-6H2
• InChI Key： SJZZFTZSSYBSGJ-UHFFFAOYSA-N
• SMILES： C12=NC=CN1C=CN=C2N1CCC(F)CC1

Computed Properties

• Exact Mass: 220.11242459g/mol
• Monoisotopic Mass: 220.11242459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33.4Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 6.47±0.30(Predicted)

Additional information on 4-fluoro-1-{imidazo[1,2-a]pyrazin-8-yl}piperidine

Comprehensive Overview of 4-fluoro-1-{imidazo[1,2-a]pyrazin-8-yl}piperidine (CAS No. 2877675-21-1)

4-fluoro-1-{imidazo[1,2-a]pyrazin-8-yl}piperidine (CAS No. 2877675-21-1) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a piperidine ring fused with an imidazo[1,2-a]pyrazine scaffold, further modified by a fluoro substituent. This combination of functional groups makes it a promising candidate for drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in modern medicinal chemistry.

Recent studies highlight the growing interest in imidazo[1,2-a]pyrazine derivatives for their potential applications in treating central nervous system (CNS) disorders and inflammatory diseases. Researchers are particularly intrigued by the fluorine substitution, which often enhances metabolic stability and bioavailability—a critical factor in drug development. The compound's CAS No. 2877675-21-1 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.

From a synthetic perspective, 4-fluoro-1-{imidazo[1,2-a]pyrazin-8-yl}piperidine presents intriguing challenges and opportunities. The imidazo[1,2-a]pyrazine core is known for its versatility in forming hydrogen bonds and π-π stacking interactions, which are essential for binding to biological targets. Meanwhile, the piperidine moiety contributes to conformational rigidity, a desirable trait in drug design. These attributes align with the current trend of exploring fragment-based drug discovery (FBDD) and scaffold hopping strategies.

In the context of AI-driven drug discovery, 2877675-21-1 has emerged as a case study for machine learning (ML) models predicting drug-likeness and ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties. Computational chemists are leveraging its structural features to train algorithms for de novo molecular design, a rapidly evolving field. This intersection of chemistry and artificial intelligence is a trending topic in scientific forums and industry conferences.

The compound's potential extends to precision medicine, where researchers are investigating its role in modulating specific biomarkers associated with neurodegenerative diseases. Given the rising global prevalence of conditions like Alzheimer's and Parkinson's, the demand for innovative scaffolds like 4-fluoro-1-{imidazo[1,2-a]pyrazin-8-yl}piperidine is expected to grow. Its CAS registry number is often cited in grant proposals and collaborative research initiatives.

From an industrial standpoint, 2877675-21-1 is gaining traction in high-throughput screening (HTS) campaigns. Pharmaceutical companies are actively sourcing this compound to expand their diverse compound libraries, aiming to identify lead compounds with improved efficacy and safety profiles. The fluoro substituent's role in reducing off-target effects is another area of active investigation, resonating with the industry's focus on selective therapeutics.

Environmental and regulatory considerations also play a role in the compound's trajectory. While 4-fluoro-1-{imidazo[1,2-a]pyrazin-8-yl}piperidine is not classified as hazardous, its synthesis often involves green chemistry principles to minimize waste and energy consumption—a priority aligned with the United Nations Sustainable Development Goals (SDGs). This aspect is increasingly highlighted in ESG (environmental, social, and governance) reports by life sciences companies.

In summary, 4-fluoro-1-{imidazo[1,2-a]pyrazin-8-yl}piperidine (CAS No. 2877675-21-1) represents a compelling example of how heterocyclic chemistry continues to drive innovation in drug discovery. Its multifaceted applications—from CNS therapeutics to AI-aided molecular design—position it as a compound of enduring interest. As research progresses, its structure-activity relationships (SAR) and clinical potential will likely remain focal points in scientific discourse.